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Compound of Interest

Compound Name: 1-Bromo-2-nitrobenzene

Cat. No.: B046134 Get Quote

For researchers and professionals in the scientific community, ensuring the safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 1-Bromo-2-nitrobenzene, a compound

requiring careful management due to its hazardous properties. Adherence to these procedures

is critical for personnel safety and environmental protection.

Hazard Profile and Classification
1-Bromo-2-nitrobenzene is classified as a hazardous substance.[1] Understanding its specific

hazards is the first step in safe handling and disposal. The compound's classifications are

summarized below.
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Hazard
Classification

Category Description Citations

Acute Toxicity, Oral Category 4 Harmful if swallowed. [1][2][3]

Acute Toxicity, Dermal Category 4
Harmful in contact

with skin.
[1][2][3]

Acute Toxicity,

Inhalation
Category 4 Harmful if inhaled. [1][2][3]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [1][2][3]

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation.
[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation.
[1][2][3]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2

May cause damage to

organs through

prolonged or repeated

exposure.

[1][3]

Chronic Aquatic

Toxicity
Category 3

Harmful to aquatic life

with long lasting

effects.

[3]

Transport Information

UN Number UN3459 [1][3]

Proper Shipping

Name

NITROBROMOBENZ

ENES, SOLID
[1][3]

Hazard Class 6.1 [1][3]

Standard Operating Procedure for Disposal
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The following protocol outlines the step-by-step process for the safe disposal of 1-Bromo-2-
nitrobenzene waste. This procedure is designed to be followed within a laboratory setting by

trained personnel.

Personal Protective Equipment (PPE) and Safety
Precautions

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Handle with impervious gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[5]

Body Protection: Wear a lab coat or other suitable protective clothing.[5][6]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[5][6] If

dust formation is likely, a NIOSH-approved respirator may be necessary.[5]

General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[1]

Waste Collection and Storage
Container: Collect waste 1-Bromo-2-nitrobenzene and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container.[2][5] The

container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "1-Bromo-2-nitrobenzene."

Segregation: Do not mix 1-Bromo-2-nitrobenzene waste with other waste streams,

especially incompatible materials like strong oxidizing agents or strong bases.[1][7] Aromatic

nitro compounds may explode in the presence of a base.[8]

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area.[1] Ensure the storage area has secondary containment.
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Accidental Spill Management
Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.[5]

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as sand or vermiculite.[9] Avoid generating dust.[5][6]

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

closed container for disposal.[2][7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate Environmental Health and Safety (EHS)

department.[9]

Final Disposal Pathway
The required method for the disposal of 1-Bromo-2-nitrobenzene is through a licensed

professional waste disposal service.[5][10] Chemical waste generators must consult and

adhere to all local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1] Do not attempt to dispose of this chemical down the

drain or in regular trash.[3][9]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points in the proper disposal

process for 1-Bromo-2-nitrobenzene.
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Caption: Workflow for the safe disposal of 1-Bromo-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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